Cas no 1314929-03-7 ()

• CAS No: 1314929-03-7
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• CID: 6646758
• PubChem ID: 22721960
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H6Cl2O2S/c1-2-6-3-4-7(9)5-8(6)13(10,11)12/h2-5H,1H2
• InChI Key： NGOXTQRJZOXIIQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1C=C)Cl)(=O)=O

Computed Properties

• Exact Mass: 235.9465560g/mol
• Monoisotopic Mass: 235.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides